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Compound of Interest

Compound Name: 4-Propoxyphenol

CAS No.: 18979-50-5

Cat. No.: B092817

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4-Propoxyphenol, a substituted phenol derivative, finds applications in various chemical

syntheses, including the development of pharmaceuticals and other specialty chemicals. Its

molecular structure, characterized by a propyl ether group and a hydroxyl group on a benzene

ring, imparts specific physicochemical properties that are of interest in drug design and material

science. A thorough understanding of its spectral characteristics is paramount for its

unambiguous identification, purity assessment, and for tracking its transformations in chemical

reactions. This guide provides a detailed exploration of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data of 4-propoxyphenol, offering insights into the

principles behind the data acquisition and a comprehensive interpretation of the spectral

features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of

organic molecules. For 4-propoxyphenol, both ¹H and ¹³C NMR provide a detailed map of the

atomic connectivity and chemical environment of each nucleus.

Experimental Protocol: NMR Spectroscopy
High-resolution ¹H and ¹³C NMR spectra of 4-propoxyphenol are typically acquired on a

spectrometer operating at a field strength of 300 MHz or higher. The sample is dissolved in a

deuterated solvent, most commonly deuterated chloroform (CDCl₃), which is magnetically

transparent in the ¹H NMR spectrum, with the residual solvent peak serving as an internal

standard. Tetramethylsilane (TMS) is often added as an internal reference standard, with its

signal defined as 0.00 ppm.

¹H NMR Spectral Data of 4-Propoxyphenol
The ¹H NMR spectrum of 4-propoxyphenol is characterized by distinct signals corresponding

to the aromatic protons and the aliphatic protons of the propoxy group. The integration of these

signals confirms the number of protons in each unique environment.

Table 1: ¹H NMR Spectral Data for 4-Propoxyphenol

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~6.80 d, J ≈ 8.9 Hz 2H Ar-H (ortho to -OPr)

~6.74 d, J ≈ 8.9 Hz 2H Ar-H (ortho to -OH)

~4.85 s (broad) 1H Ar-OH

3.87 t, J ≈ 6.6 Hz 2H -OCH₂-

1.78 sextet, J ≈ 7.1 Hz 2H -CH₂-CH₃

1.02 t, J ≈ 7.4 Hz 3H -CH₃

d = doublet, t = triplet, s = singlet, sextet = sextet
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The aromatic region of the spectrum displays two doublets around 6.80 and 6.74 ppm,

characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the electron-donating

propoxy group are slightly downfield compared to those ortho to the hydroxyl group. The broad

singlet at approximately 4.85 ppm is indicative of the acidic phenolic proton, which often

undergoes rapid chemical exchange, leading to a broadened signal.

The aliphatic region shows a triplet at 3.87 ppm corresponding to the two protons of the

methylene group directly attached to the aromatic ring's oxygen. This signal is split into a triplet

by the adjacent methylene group. The sextet at 1.78 ppm is assigned to the central methylene

group of the propyl chain, which is split by both the adjacent methylene and methyl groups.

Finally, the upfield triplet at 1.02 ppm represents the three protons of the terminal methyl group.

A simplified workflow for ¹H NMR analysis.

¹³C NMR Spectral Data of 4-Propoxyphenol
The proton-decoupled ¹³C NMR spectrum of 4-propoxyphenol provides information about the

number of chemically non-equivalent carbon atoms and their electronic environments.

Table 2: ¹³C NMR Spectral Data for 4-Propoxyphenol

Chemical Shift (δ) ppm Assignment

~153.1 C4 (C-OPr)

~149.5 C1 (C-OH)

~116.1 C3, C5

~115.5 C2, C6

~70.0 -OCH₂-

~22.7 -CH₂-CH₃

~10.5 -CH₃

Due to the symmetry of the 1,4-disubstituted benzene ring, only four signals are observed for

the six aromatic carbons. The two carbons directly bonded to the oxygen atoms (C1 and C4)
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are the most deshielded, appearing at approximately 153.1 and 149.5 ppm. The carbons ortho

and meta to the substituents give rise to two distinct signals around 116.1 and 115.5 ppm.

In the aliphatic region, the carbon of the methylene group attached to the oxygen (-OCH₂-)

resonates at about 70.0 ppm. The central methylene carbon appears at approximately 22.7

ppm, and the terminal methyl carbon is the most shielded, appearing at around 10.5 ppm.

Structure of 4-Propoxyphenol with atom numbering for NMR assignments.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The IR spectrum of 4-propoxyphenol is dominated by absorptions arising from the

O-H, C-H, C=C, and C-O bonds.

Experimental Protocol: IR Spectroscopy
The IR spectrum of 4-propoxyphenol can be obtained using a Fourier Transform Infrared

(FTIR) spectrometer. For a solid sample, a common technique is to prepare a potassium

bromide (KBr) pellet, where a small amount of the sample is intimately mixed with dry KBr

powder and pressed into a transparent disc.[1] Alternatively, Attenuated Total Reflectance

(ATR) can be used, where the sample is placed directly onto a crystal surface.

IR Spectral Data of 4-Propoxyphenol
Table 3: Key IR Absorption Bands for 4-Propoxyphenol
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Wavenumber (cm⁻¹) Intensity Assignment

3400-3200 (broad) Strong O-H stretching (phenolic)

3100-3000 Medium Aromatic C-H stretching

2965-2875 Medium-Strong Aliphatic C-H stretching

~1600, ~1500 Medium-Strong Aromatic C=C stretching

~1230 Strong
Asymmetric C-O-C stretching

(aryl ether)

~1030 Strong
Symmetric C-O-C stretching

(aryl ether)

~825 Strong
para-disubstituted C-H out-of-

plane bending

The most prominent feature in the IR spectrum is a broad, strong absorption band in the 3400-

3200 cm⁻¹ region, which is characteristic of the O-H stretching vibration of a hydrogen-bonded

phenolic hydroxyl group. The aromatic C-H stretching vibrations are observed as weaker bands

between 3100 and 3000 cm⁻¹. The aliphatic C-H stretching vibrations of the propoxy group

appear as medium to strong bands in the 2965-2875 cm⁻¹ range.

The presence of the benzene ring is confirmed by the characteristic C=C stretching absorptions

at approximately 1600 and 1500 cm⁻¹. The strong bands at around 1230 cm⁻¹ and 1030 cm⁻¹

are assigned to the asymmetric and symmetric C-O-C stretching vibrations of the aryl ether

linkage, respectively. A strong band around 825 cm⁻¹ is indicative of the out-of-plane C-H

bending of a 1,4-disubstituted (para) aromatic ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Experimental Protocol: Mass Spectrometry
The mass spectrum of 4-propoxyphenol is typically obtained using an electron ionization (EI)

source coupled with a mass analyzer such as a quadrupole or time-of-flight (TOF) detector. In
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EI-MS, the sample is bombarded with high-energy electrons (typically 70 eV), causing

ionization and fragmentation.

Mass Spectral Data of 4-Propoxyphenol
Table 4: Major Fragments in the EI-Mass Spectrum of 4-Propoxyphenol

m/z Relative Intensity (%) Proposed Fragment

152 ~22 [M]⁺ (Molecular Ion)

110 100 [M - C₃H₆]⁺

81 ~6 [C₆H₅O]⁺

53 - [C₄H₅]⁺

The mass spectrum of 4-propoxyphenol shows a molecular ion peak [M]⁺ at an m/z of 152,

which corresponds to its molecular weight (C₉H₁₂O₂).[1] The base peak, with the highest

relative intensity (100%), is observed at m/z 110. This prominent fragment is formed by the loss

of a neutral propene molecule (C₃H₆, mass 42) from the molecular ion via a McLafferty-type

rearrangement. This rearrangement involves the transfer of a gamma-hydrogen from the propyl

chain to the phenolic oxygen, followed by cleavage of the C-O bond.

Other significant fragments include the ion at m/z 81, which can be attributed to the loss of an

ethyl radical from the m/z 110 fragment, and the ion at m/z 53.

[C9H12O2]⁺˙
m/z = 152

[C6H6O2]⁺˙
m/z = 110 (Base Peak)

McLafferty Rearrangement

- C3H6 (propene)

[C6H5O]⁺
m/z = 81

Loss of formyl radical

- CHO
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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